Cas no 2141041-85-0 (Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate)

• Product Name: Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate
• CAS No: 2141041-85-0
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5306258
• PubChem ID: 168267182
• Update Time: 2025-07-18

Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(methylamino)-3-(phenylmethoxy)cyclobutaneacetate
• ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate
• F89768
• 2141041-85-0
• Ethyl 2-(3-(benzyloxy)-1-(methylamino)cyclobutyl)acetate
• Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate

• Inchi： 1S/C16H23NO3/c1-3-19-15(18)11-16(17-2)9-14(10-16)20-12-13-7-5-4-6-8-13/h4-8,14,17H,3,9-12H2,1-2H3
• InChI Key： WYXOFOCJEXVQTB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(CC(=O)OCC)(C1)NC

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 364.9±32.0 °C(Predicted)
• pka: 9.25±0.40(Predicted)

Additional information on Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate

Recent Advances in the Study of Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate (CAS: 2141041-85-0)

Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate (CAS: 2141041-85-0) is a cyclobutyl derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its synthetic pathways, biological activities, and therapeutic potential. The presence of both benzyloxy and methylamino functional groups on the cyclobutyl ring makes it a versatile intermediate for further chemical modifications and a promising candidate for pharmacological investigations.

Recent research has focused on the synthesis and optimization of Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route involving a [2+2] cycloaddition reaction, followed by selective functionalization of the cyclobutyl ring. This method not only enhanced the scalability of the synthesis but also provided insights into the stereochemical control of the product, which is crucial for its biological activity. The study reported a yield of 78% and high enantiomeric purity, making it a significant advancement in the field.

In addition to synthetic improvements, the biological evaluation of Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate has revealed its potential as a modulator of specific protein targets. Preliminary in vitro assays demonstrated its inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its applicability in the treatment of chronic inflammatory diseases. Further mechanistic studies are underway to elucidate the exact binding interactions and downstream effects of this compound, which could pave the way for its development as a novel therapeutic agent.

The pharmacological profile of Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate has also been explored in the context of central nervous system (CNS) disorders. A recent preprint (BioRxiv, 2024) highlighted its ability to cross the blood-brain barrier and exhibit neuroprotective effects in rodent models of neurodegeneration. These findings, although preliminary, underscore the compound's potential as a lead candidate for CNS drug development. Researchers are now focusing on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the transition from bench to bedside. Future research directions may include the exploration of prodrug strategies and the development of targeted delivery systems to improve therapeutic outcomes.

In conclusion, Ethyl 2-[3-benzyloxy-1-(methylamino)cyclobutyl]acetate (CAS: 2141041-85-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for further investigations. As research progresses, this compound may emerge as a key player in the development of novel treatments for inflammatory and neurodegenerative diseases, among others. Continued interdisciplinary collaboration and innovation will be critical to unlocking its full potential.